Leu-Tyr
Leu-Tyr
Leucyl-tyrosine, also known as L-y dipeptide or leu-tyr, belongs to the class of organic compounds known as dipeptides. These are organic compounds containing a sequence of exactly two alpha-amino acids joined by a peptide bond. Leucyl-tyrosine is considered to be a practically insoluble (in water) and relatively neutral molecule. Leucyl-tyrosine has been primarily detected in feces.
Brand Name:
Vulcanchem
CAS No.:
19659-00-8
VCID:
VC20770420
InChI:
InChI=1S/C15H22N2O4/c1-9(2)7-12(16)14(19)17-13(15(20)21)8-10-3-5-11(18)6-4-10/h3-6,9,12-13,18H,7-8,16H2,1-2H3,(H,17,19)(H,20,21)
SMILES:
CC(C)CC(C(=O)NC(CC1=CC=C(C=C1)O)C(=O)O)N
Molecular Formula:
C15H22N2O4
Molecular Weight:
294.35 g/mol
Leu-Tyr
CAS No.: 19659-00-8
Cat. No.: VC20770420
Molecular Formula: C15H22N2O4
Molecular Weight: 294.35 g/mol
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Specification
| Description | Leucyl-tyrosine, also known as L-y dipeptide or leu-tyr, belongs to the class of organic compounds known as dipeptides. These are organic compounds containing a sequence of exactly two alpha-amino acids joined by a peptide bond. Leucyl-tyrosine is considered to be a practically insoluble (in water) and relatively neutral molecule. Leucyl-tyrosine has been primarily detected in feces. |
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| CAS No. | 19659-00-8 |
| Molecular Formula | C15H22N2O4 |
| Molecular Weight | 294.35 g/mol |
| IUPAC Name | 2-[(2-amino-4-methylpentanoyl)amino]-3-(4-hydroxyphenyl)propanoic acid |
| Standard InChI | InChI=1S/C15H22N2O4/c1-9(2)7-12(16)14(19)17-13(15(20)21)8-10-3-5-11(18)6-4-10/h3-6,9,12-13,18H,7-8,16H2,1-2H3,(H,17,19)(H,20,21) |
| Standard InChI Key | LHSGPCFBGJHPCY-UHFFFAOYSA-N |
| SMILES | CC(C)CC(C(=O)NC(CC1=CC=C(C=C1)O)C(=O)O)N |
| Canonical SMILES | CC(C)CC(C(=O)NC(CC1=CC=C(C=C1)O)C(=O)O)N |
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